Cas no 1633-44-9 (3,4-pyridinedicarbonitrile)

3,4-pyridinedicarbonitrile Properties

Names and Identifiers

• 3,4-pyridinedicarbonitrile
• Pyridine-3,4-dicarbonitrile
• Cinchomeronitrile
• 3,4-Dicyanopyridine
• 3,4-Dicyan-pyridin
• Cinchomeronic dinitrile
• Pyridin-3,4-dinitril
• cinchomerononitrile
• 3,4-Pyridinedicarbonitrile(7CI,8CI,9CI)
• 3 4-PYRIDINEDICARBONITRILE 96%
• Pyridine-3,4-dicarbonitrile, 98+%
• AKOS015891953
• A810471
• SCHEMBL20043
• NS00049080
• UNII-R888RD3WL3
• MFCD00010744
• CS-0333930
• R888RD3WL3
• FT-0633722
• 1633-44-9
• SB54390
• EINECS 216-645-8
• F87159
• J-010035
• DTXSID70167558
• 3,4-Pyridinedicarbonitrile, 96%
• 3,4Pyridinedicarbonitrile
• DB-008678
• DTXCID0090049
• 3,4-PYRIDINEDICARBONITRILE
• CINCHOMERONIC DINITRILE
• PYRIDINE-3,4-DICARBONITRILE
• +Expand

• MDL： MFCD00010744
• InChIKey： ALJUMASAQKRVRM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3N3/c8-3-6-1-2-10-5-7(6)4-9/h1-2,5H
• SMILES： C1=C(C#N)C(=CN=C1)C#N
• BRN： 472545

Computed Properties

• Exact Mass: 129.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 129.032697
• Heavy Atom Count: 10
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 60.5

Experimental Properties

• LogP: 0.82496
• PSA: 60.47000
• Refractive Index: 1.567
• Boiling Point: 310.7°C at 760 mmHg
• Melting Point: 79-81 ºC
• Flash Point: 112.4°C
• Color/Form: Yellowish solid.
• Solubility: Insoluble in water.
• Density: 1.25

3,4-pyridinedicarbonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276
• PackingGroup：III
• Risk Phrases： R20/21/22;R36/37/38
• TSCA：Yes
• HazardClass：6.1

3,4-pyridinedicarbonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%